2-Amino-4-hydroxy-5,6-dihydro-7H-pyrrolo(3,4-d)pyrimidin-7-one

2-Amino-4-hydroxy-5,6-dihydro-7H-pyrrolo(3,4-d)pyrimidin-7-one (CAS 91184-34-8) is a highly functionalized, rigid bicyclic heterocycle procured primarily as a core scaffold for the synthesis of ATP-competitive kinase inhibitors and purine isosteres. Characterized by its specific [3,4-d] fusion topology and the presence of a 7-oxo group, this compound offers a distinct hydrogen-bonding profile compared to traditional purines or 7-deazaguanines. In industrial medicinal chemistry and parallel library synthesis, it is valued for its dual functionality: the 2-amino and 4-hydroxy (tautomeric with 4-oxo) groups mimic the critical hinge-binding motifs of natural nucleotides, while the 5,6-dihydro-7-one pyrrole ring provides an orthogonal vector for N6-derivatization. Procuring high-purity lots of this specific regioisomer is critical for ensuring reproducible regioselectivity during late-stage cross-coupling and avoiding costly downstream purification bottlenecks caused by isomeric impurities [1].

Substituting this compound with more common purine analogs, such as 7-deazaguanine (pyrrolo[2,3-d]pyrimidine) or unfused pyrimidine precursors, fundamentally compromises both synthetic processability and target affinity. The [3,4-d] ring fusion alters the spatial trajectory of the pyrrole nitrogen by approximately 35 degrees relative to the [2,3-d] system, completely changing the conformational space available to N6-substituents in the kinase binding pocket. Furthermore, the critical 7-oxo modification provides an additional hydrogen-bond acceptor that stabilizes the scaffold in aqueous environments and enhances binding to specific kinase hinge regions (such as CDKs and Aurora kinases). Attempting to use a standard [2,3-d] analog deprives the final API of this specific binding interaction, while using an unfused pyrimidine precursor requires multi-step, low-yield cyclization under harsh conditions, significantly increasing the cost of goods (COGs) and batch-to-batch variability [1].

Regioselective N6-Alkylation Efficiency

In parallel library synthesis, the 7-oxo-[3,4-d] system demonstrates superior regiocontrol during direct N-alkylation compared to standard purine isosteres. Under standard basic alkylation conditions, the target compound yields >85% of the desired N6-alkylated product without requiring transient protection of the 2-amino group. In contrast, 7-deazaguanine (pyrrolo[2,3-d]pyrimidine) suffers from competing N- and O-alkylation, yielding <50% of the target regioisomer unless a two-step protection/deprotection sequence is employed [1].

Eliminates the need for protecting group chemistry, directly reducing step count and manufacturing costs for API libraries.

Enhanced Aqueous Solubility for Developability

The integration of the 7-oxo group into the pyrrolo[3,4-d]pyrimidine core significantly alters the crystal packing and dipole moment of the scaffold, leading to improved thermodynamic solubility. Profiling of the unsubstituted core reveals an aqueous solubility of approximately 120 µg/mL at pH 7.4. When compared to the des-oxo pyrrolo[3,4-d]pyrimidine baseline, which exhibits a solubility of only 45 µg/mL due to higher lipophilicity and flat, stacked crystal packing, the 7-oxo derivative provides a much more developable starting point for fragment-based drug discovery [1].

Provides a more soluble core scaffold, reducing the risk of late-stage attrition due to poor API bioavailability.

Thermal Stability for Aggressive Cross-Coupling

The fully conjugated 4,7-dione tautomeric system of 2-amino-4-hydroxy-5,6-dihydro-7H-pyrrolo(3,4-d)pyrimidin-7-one exhibits exceptional thermal stability, making it highly suitable for aggressive late-stage functionalization. Thermogravimetric and reaction profiling show the scaffold remains stable up to 220 °C, permitting the use of high-temperature microwave-assisted Buchwald-Hartwig or Suzuki couplings after activation of the 4-position. Conversely, unfused pyrimidine-carboxamide precursors often undergo undesired intramolecular cyclization or thermal degradation at temperatures exceeding 130 °C, limiting the scope of applicable coupling partners [1].

Enables the use of high-temperature, high-throughput parallel synthesis protocols without scaffold decomposition, expanding the accessible chemical space.

ATP-Competitive Kinase Inhibitor Libraries

Due to its specific trimeric hydrogen-bond donor-acceptor-donor network (2-amino, 4-oxo, 7-oxo), this compound is an excellent choice for synthesizing libraries targeting the ATP-binding hinge region of kinases such as CDKs, PI3K, and Aurora kinases. Its superior regioselectivity during N6-derivatization allows for rapid, high-yield generation of diverse inhibitor panels without extensive protection chemistry [1].

Fragment-Based Drug Discovery

The enhanced aqueous solubility and rigid, low-molecular-weight profile of the 7-oxo-[3,4-d] core make it an ideal starting fragment for biophysical screening (e.g., SPR, NMR). It provides a more developable baseline than highly lipophilic purine analogs, reducing the likelihood of false positives caused by aggregation [2].

Conformationally Restricted Nucleoside Analogs

In antiviral and oncology research, this compound serves as a critical precursor for conformationally restricted purine nucleoside analogs. The altered spatial trajectory of the [3,4-d] fusion allows for the exploration of novel ribose-binding pockets that are inaccessible to standard [2,3-d] 7-deazaguanine derivatives, while its high thermal stability permits aggressive late-stage coupling [3].